Cas no 51528-20-2 (Guanidine sulfamate)

• Product Name: Guanidine sulfamate
• CAS No: 51528-20-2
• MF: CH₈N₄O₃S
• MW: 156.164217948914
• CID: 56023
• PubChem ID: 170947
• Update Time: 2025-05-25

Guanidine sulfamate Chemical and Physical Properties

Names and Identifiers

• Guanidine sulfamate
• GUANIDINIUM SULFAMATE
• GUSU
• GUANIDINE SULFAMAT
• AMIDOGUANIDINE SULFO ACID
• SULFAMIC ACID - GUANIDINE
• GUANIDINE SULFAMATEGUANIDINIUM SULFAMATEGUSUGUANIDINE SULFAMATAMIDOGUANIDINE SULFO ACIDSULFAMIC ACID - GUANIDINE
• AKOS015917944
• guanidine;sulfamic acid
• 51528-20-2
• MFCD00060261
• FT-0693384
• Guanidinesulfamate
• Iminourea sulfamate
• LS-12931
• G0022
• guanidine sulphamate
• F72400
• J-521421
• SCHEMBL99237
• 50979-18-5
• EINECS 256-886-6
• DTXSID0068604

• MDL： MFCD00060261
• Inchi： 1S/CH5N3.H3NO3S/c2-1(3)4;1-5(2,3)4/h(H5,2,3,4);(H3,1,2,3,4)
• InChI Key： LNEUSAPFBRDCPM-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)O.NC(=N)N

Computed Properties

• Exact Mass: 156.03200
• Monoisotopic Mass: 156.03171130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165Ų

Experimental Properties

• Melting Point: 128ºC
• PSA: 164.66000
• LogP: 0.86790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoamides

Additional information on Guanidine sulfamate

Guanidine sulfamate (CAS No. 51528-20-2): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Guanidine sulfamate, with the chemical identifier CAS No. 51528-20-2, is a compound of significant interest in the fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its diverse applications and potential in various scientific and industrial processes. The detailed exploration of Guanidine sulfamate not only highlights its chemical properties but also delves into the latest research findings that underscore its importance in contemporary scientific endeavors.

The molecular composition of Guanidine sulfamate (CAS No. 51528-20-2) consists of guanidine and sulfamic acid residues, which contribute to its multifaceted reactivity and utility. Guanidine, a well-known organic base, plays a pivotal role in biochemical processes, while sulfamic acid introduces a distinct acidic character. This combination endows Guanidine sulfamate with the ability to participate in a wide range of chemical reactions, making it a valuable intermediate in synthetic chemistry.

In recent years, the applications of Guanidine sulfamate have expanded significantly, particularly in the realm of pharmaceutical development. Researchers have been exploring its potential as a precursor in the synthesis of various pharmacologically active compounds. The unique structural features of Guanidine sulfamate allow it to serve as a building block for more complex molecules, facilitating the creation of novel therapeutic agents. For instance, studies have demonstrated its utility in the preparation of guanidine-based drugs that exhibit antimicrobial and anti-inflammatory properties.

The role of Guanidine sulfamate (CAS No. 51528-20-2) extends beyond pharmaceuticals into other areas such as agrochemicals and material science. In agrochemical applications, it has been investigated for its potential as a component in plant growth regulators and soil conditioners. Its ability to interact with biological systems makes it a promising candidate for enhancing crop yield and improving soil health. Additionally, in material science, Guanidine sulfamate is being explored for its properties as a flame retardant and corrosion inhibitor.

One of the most intriguing aspects of Guanidine sulfamate is its involvement in biochemical research. The compound's ability to mimic certain natural biomolecules has led to studies on its interactions with enzymes and other biological entities. These studies not only provide insights into cellular processes but also open avenues for developing new diagnostic tools and therapeutic strategies. For example, researchers have utilized Guanidine sulfamate to study enzyme kinetics and to develop inhibitors for specific enzymatic pathways.

The synthesis of Guanidine sulfamate (CAS No. 51528-20-2) is another area where significant advancements have been made. Modern synthetic methodologies have enabled the production of high-purity Guanidine sulfamate, which is crucial for its application in sensitive pharmaceutical processes. Techniques such as catalytic hydrogenation and crystallization have been refined to optimize yield and purity, ensuring that researchers have access to reliable starting materials for their experiments.

The safety profile of Guanidine sulfamate is another critical consideration in its application across various industries. Extensive toxicological studies have been conducted to evaluate its effects on human health and the environment. These studies have generally shown that Guanidine sulfamate is well-tolerated at typical exposure levels, making it suitable for use in both industrial and laboratory settings. However, as with any chemical compound, proper handling procedures should be followed to minimize potential risks.

The future prospects for Guanidine sulfamate are promising, with ongoing research uncovering new applications and refining existing ones. As scientific understanding continues to evolve, it is likely that innovative uses for this compound will emerge, further solidifying its importance in the chemical and pharmaceutical industries. Collaborative efforts between academia and industry will be essential in harnessing the full potential of Guanidine sulfamate (CAS No. 51528-20-2) and translating laboratory discoveries into practical solutions.